molecular formula C7H2Cl3NO2 B3193358 4-Chloropyridine-2,6-dicarbonyl dichloride CAS No. 71022-75-8

4-Chloropyridine-2,6-dicarbonyl dichloride

Cat. No. B3193358
CAS RN: 71022-75-8
M. Wt: 238.5 g/mol
InChI Key: RPCKMCKTHQAVPE-UHFFFAOYSA-N
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Description

4-Chloropyridine-2,6-dicarbonyl dichloride is a chemical compound used as a starting material in the synthesis of pyridine-based polyamido-polyester optically active macrocycles .


Synthesis Analysis

The synthesis of 4-Chloropyridine-2,6-dicarbonyl dichloride involves a key transformation, which is the deoxygenative chlorination of the pyridine N-oxide with oxalyl chloride .


Molecular Structure Analysis

The molecular formula of 4-Chloropyridine-2,6-dicarbonyl dichloride is C7H2Cl3NO2 . The molecular weight is 238.46 .


Chemical Reactions Analysis

The key chemical reaction involved in the synthesis of 4-Chloropyridine-2,6-dicarbonyl dichloride is the deoxygenative chlorination of the pyridine N-oxide with oxalyl chloride .

properties

CAS RN

71022-75-8

Product Name

4-Chloropyridine-2,6-dicarbonyl dichloride

Molecular Formula

C7H2Cl3NO2

Molecular Weight

238.5 g/mol

IUPAC Name

4-chloropyridine-2,6-dicarbonyl chloride

InChI

InChI=1S/C7H2Cl3NO2/c8-3-1-4(6(9)12)11-5(2-3)7(10)13/h1-2H

InChI Key

RPCKMCKTHQAVPE-UHFFFAOYSA-N

SMILES

C1=C(C=C(N=C1C(=O)Cl)C(=O)Cl)Cl

Canonical SMILES

C1=C(C=C(N=C1C(=O)Cl)C(=O)Cl)Cl

Origin of Product

United States

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